Cas no 1824444-04-3 (2-Bromo-6,6-dimethylbicyclo[3.1.1]heptane)

2-Bromo-6,6-dimethylbicyclo[3.1.1]heptane is a brominated bicyclic compound featuring a rigid, sterically hindered structure. Its unique bicyclo[3.1.1]heptane framework, combined with the bromine substituent, makes it a valuable intermediate in organic synthesis, particularly for constructing complex ring systems. The geminal dimethyl groups enhance stability and influence reactivity, offering selective functionalization opportunities. This compound is useful in pharmaceutical and agrochemical research, where its constrained geometry can aid in the development of bioactive molecules. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications. Its reactivity with organometallic reagents further expands its utility in cross-coupling and cyclization reactions.
2-Bromo-6,6-dimethylbicyclo[3.1.1]heptane structure
1824444-04-3 structure
Product Name:2-Bromo-6,6-dimethylbicyclo[3.1.1]heptane
CAS No:1824444-04-3
MF:C9H15Br
MW:203.119402170181
CID:5917579
PubChem ID:129988025
Update Time:2025-10-29

2-Bromo-6,6-dimethylbicyclo[3.1.1]heptane Chemical and Physical Properties

Names and Identifiers

    • EN300-2006981
    • 1824444-04-3
    • 2-bromo-6,6-dimethylbicyclo[3.1.1]heptane
    • 2-Bromo-6,6-dimethylbicyclo[3.1.1]heptane
    • Inchi: 1S/C9H15Br/c1-9(2)6-3-4-8(10)7(9)5-6/h6-8H,3-5H2,1-2H3
    • InChI Key: RMLSICMTJFZRGV-UHFFFAOYSA-N
    • SMILES: BrC1CCC2CC1C2(C)C

Computed Properties

  • Exact Mass: 202.03571g/mol
  • Monoisotopic Mass: 202.03571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 0Ų

2-Bromo-6,6-dimethylbicyclo[3.1.1]heptane Pricemore >>

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Additional information on 2-Bromo-6,6-dimethylbicyclo[3.1.1]heptane

2-Bromo-6,6-Dimethylbicyclo[3.1.1]Heptane: A Comprehensive Overview

The compound 2-Bromo-6,6-Dimethylbicyclo[3.1.1]Heptane (CAS No: 1824444-04-3) is a unique bicyclic bromoalkane with significant applications in organic synthesis and materials science. This compound belongs to the class of bicycloalkanes, which are known for their rigid and stable structures due to the fused ring system. The presence of a bromine atom at the 2-position and two methyl groups at the 6-position introduces interesting electronic and steric properties, making it a valuable building block in various chemical reactions.

Recent studies have highlighted the importance of bicyclo[3.1.1]heptane derivatives in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored the use of 2-Bromo-6,6-Dimethylbicyclo[3.1.1]Heptane as a monomer for synthesizing high-performance polymers with enhanced mechanical and thermal properties. The rigid structure of the bicyclic system contributes to the formation of well-defined polymer networks, which are highly sought after in industries such as aerospace and automotive manufacturing.

In addition to its role in polymer synthesis, 2-Bromo-6,6-Dimethylbicyclo[3.1.1]Heptane has been extensively studied for its potential in drug discovery. The bromine atom serves as an excellent leaving group in nucleophilic substitution reactions, enabling the synthesis of diverse bioactive molecules. Recent findings have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, making them potential candidates for therapeutic applications.

The synthesis of 2-Bromo-6,6-Dimethylbicyclo[3.1.1]Heptane involves a multi-step process that combines ring-closing metathesis with selective bromination techniques. The use of Grubbs catalyst in the metathesis step ensures high regioselectivity and efficiency in forming the bicyclic structure. Subsequent bromination is carried out under controlled conditions to achieve the desired substitution pattern without compromising the integrity of the bicyclic framework.

From an environmental perspective, researchers have investigated the biodegradation pathways of bicyclo[3.1.1]heptane derivatives to assess their eco-friendliness. Studies indicate that these compounds undergo slow degradation under aerobic conditions, primarily through oxidative cleavage of the double bonds within the bicyclic system. This information is crucial for designing sustainable chemical processes that minimize environmental impact.

In conclusion, 2-Bromo-6,6-Dimethylbicyclo[3.1.1]Heptane is a versatile compound with wide-ranging applications in organic synthesis, materials science, and drug discovery. Its unique structure and reactivity make it an invaluable tool for chemists seeking to develop innovative solutions across various industries.

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